N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-4-(methylsulfonyl)benzamide
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Description
N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-4-(methylsulfonyl)benzamide is a useful research compound. Its molecular formula is C16H19N3O4S and its molecular weight is 349.41. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Anti-inflammatory Applications
A study by Kavitha et al. (2019) synthesized sulfonamide-based 1,3,4-oxadiazole derivatives, which were evaluated for their antimicrobial, anti-inflammatory, and anti-diabetic activities. Compounds in this series, especially 5c, 5d, and 5e, demonstrated excellent anti-inflammatory activity with IC50 values superior to diclofenac, indicating their potential as anti-inflammatory agents. The antimicrobial activity was also linked to quantum chemical parameters, showcasing a scientific approach to predicting biological activity based on theoretical calculations (Kavitha, Nasarullah, & Kannan, 2019).
Cardiac Electrophysiological Activity
Research into cardiac electrophysiological activity has identified 4-[(methylsulfonyl)amino]benzamides and sulfonamides as potent Class III antiarrhythmic agents. These compounds have demonstrated the ability to prolong action potential duration without affecting conduction, making them valuable for the treatment of arrhythmias (Ellingboe et al., 1992).
Synthesis and Chemical Analysis
Efforts in synthesis and chemical analysis have led to the development of new methods and compounds with potential biological activities. For example, the synthesis of N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide has been explored for antibacterial applications, demonstrating moderate to significant activity (Khalid et al., 2016).
Anticancer Evaluation
Another area of application is the design and synthesis of N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides for anticancer evaluation. These compounds have shown promising anticancer activity against several cancer cell lines, offering new avenues for cancer treatment research (Ravinaik et al., 2021).
Theoretical Investigations
Theoretical investigations also play a crucial role in understanding the properties and potential applications of these compounds. For example, studies on the photolysis of 1,3,4-oxadiazoles in alcohols have provided insights into the chemical behavior and reactivity of these compounds, contributing to the development of new synthetic routes and applications (Tsuge, Oe, & Tashiro, 1977).
Properties
IUPAC Name |
N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-4-methylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O4S/c1-24(21,22)13-9-7-11(8-10-13)14(20)17-16-19-18-15(23-16)12-5-3-2-4-6-12/h7-10,12H,2-6H2,1H3,(H,17,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WINMFCNZGCYXGP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NN=C(O2)C3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.